molecular formula C14H9N3O3 B8754677 3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)benzoic Acid

3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)benzoic Acid

Cat. No. B8754677
M. Wt: 267.24 g/mol
InChI Key: AEKSGXNBMCUDHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)benzoic Acid is a useful research compound. Its molecular formula is C14H9N3O3 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)benzoic Acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)benzoic Acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H9N3O3

Molecular Weight

267.24 g/mol

IUPAC Name

3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)benzoic acid

InChI

InChI=1S/C14H9N3O3/c18-14(19)10-4-1-3-9(7-10)13-16-12(17-20-13)11-5-2-6-15-8-11/h1-8H,(H,18,19)

InChI Key

AEKSGXNBMCUDHB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(=O)O)C2=NC(=NO2)C3=CN=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the product of Example 45 (180 mg, 0.56 mmol) in methylene chloride (5 mL) was stirred with trifluoroacetic acid (1 mL) at room temperature for 4 hours. It was then concentrated and the residue was stirred in water (15 mL) for 1 hour. The precipitate was collected by filtration and dried to give the title compound. 1H NMR (300 MHz, DMSO-d6) δ 7.66 (ddd, J=7.9, 4.8, 0.8 Hz, 1 H), 7.83 (t, J=7.5 Hz, 1 H), 8.28 (ddd, J=8.0, 1.5, 1.2 Hz, 1 H), 8.42-8.51 (m, 2 H), 8.70 (t, J=1.6 Hz, 1 H), 8.83 (dd, J=5.0, 1.8 Hz, 1 H), 9.28 (dd, J=2.2, 1.0 Hz, 1 H) ppm; MS (DCI/NH3) m/z 268 (M+H)+.
Name
product
Quantity
180 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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